Cas no 93981-80-7 (Benzenepropanenitrile,4-(1,1-dimethylethyl)-a-methyl-)

• Product Name: Benzenepropanenitrile,4-(1,1-dimethylethyl)-a-methyl-
• CAS No: 93981-80-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 805807
• PubChem ID: 3023178
• Update Time: 2025-04-19

Benzenepropanenitrile,4-(1,1-dimethylethyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,4-(1,1-dimethylethyl)-a-methyl-
• 3-(4-tert-butylphenyl)-2-methylpropanenitrile
• 3-(p-tert-butylphenyl)-2-methylpropiononitrile
• EINECS 301-168-0
• DTXSID80916756
• 93981-80-7
• SCHEMBL10618893
• NS00063851

• Inchi： 1S/C14H19N/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-8,11H,9H2,1-4H3
• InChI Key： IJCFINYXARJUNJ-UHFFFAOYSA-N
• SMILES： N#CC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 201.152
• Monoisotopic Mass: 201.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 318.3°Cat760mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.498